Cas no 612833-45-1 (Ethyl 5-iodo-2-methylbenzoate)

Ethyl 5-iodo-2-methylbenzoate structure

Product Name:Ethyl 5-iodo-2-methylbenzoate

CAS No:612833-45-1

Molecular Formula:C₁₀H₁₁O₂I

Molecular Weight:290.09714

MDL:MFCD11112849

CID:1037387

PubChem ID:44829046

Ethyl 5-iodo-2-methylbenzoate Properties

Names and Identifiers

- Ethyl 5-iodo-2-methylbenzoate
- 5-iodo-2-methylBenzoic acid ethyl ester
- AS02168
- CTK8E2431
- ethyl 5-iodanyl-2-methyl-benzoate
- SBB068165
- SureCN4149582
- AKOS015843500
- DTXSID80661133
- 5-iodo-2-methyl-benzoic acid ethyl ester
- 612833-45-1
- A833144
- KIXOYKIVPNXTDY-UHFFFAOYSA-N
- Ethyl5-iodo-2-methylbenzoate
- SCHEMBL4149582
- MFCD11112849
- AS-42973
- DB-072928
- CS-0096412
- ethyl 5-iodo-2-methylbenzoate
- 5-iodo-2-methylbenzoic acid ethyl ester
- +Expand
- MDL： MFCD11112849
- InChIKey： KIXOYKIVPNXTDY-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11IO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
- SMILES： CCOC(=O)C1=C(C)C=CC(=C1)I

Computed Properties

Exact Mass: 289.97993
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 289.98
Heavy Atom Count: 13
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 26.3A^2

Experimental Properties

PSA: 26.3
Refractive Index: 1.577
Boiling Point: 305.974°C at 760 mmHg
Flash Point: 138.849°C
Density: 1.592

Ethyl 5-iodo-2-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ED59-100mg	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95+%	100mg	$4.00	2024-04-22
A2B Chem LLC	AG69421-100mg	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95+%	100mg	$4.00	2024-04-19
Aaron	AR00EDDL-100mg	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95%	100mg	$4.00
abcr	AB449995-1 g	Ethyl 5-iodo-2-methylbenzoate	612833-45-1		1g	€168.70
Alichem	A019092775-1g	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95%	1g	$227.46	2023-09-01
Ambeed	A430875-100mg	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95+%	100mg	$5.0
Chemenu	CM153250-5g	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95%	5g	$373
Crysdot LLC	CD12055233-5g	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	95+%	5g	$395	2024-07-24
eNovation Chemicals LLC	D960033-5g	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	97%	5g	$210	2022-10-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1167052-250mg	Ethyl 5-iodo-2-methylbenzoate	612833-45-1	97%	250mg	￥43.00

Ethyl 5-iodo-2-methylbenzoate Related Literature

1. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
2. Contents and Highlights in Chemical Science

Org. Biomol. Chem., 2009,7, 5039-5054
3. Color tuning associated with heteroleptic cyclometalated Ir(iii) complexes: influence of the ancillary ligand†

Chau-Jiun Chang,Cheng-Han Yang,Kellen Chen,Yun Chi,Ching-Fong Shu,Mei-Lin Ho,Yu-Shan Yeh,Pi-Tai Chou Dalton Trans., 2007, 1881-1890
4. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
5. Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids

Prashant S. Auti,Ginson George,Atish T. Paul RSC Adv., 2020,10, 41353-41392
6. Calculation of exchange couplings in the electronically excited state of molecular three-spin systems†

Michael Franz,Frank Neese,Sabine Richert Chem. Sci., 2022,13, 12358-12366
7. Joint Pharmaceutical Analysis Group

Proc. Soc. Anal. Chem., 1972,9, 262-264
8. Graphene-coated polymer foams as tuneable impact sensors†

Conor S. Boland,Umar Khan,Mathew Binions,Sebastian Barwich,John B. Boland,Denis Weaire,Jonathan N. Coleman Nanoscale, 2018,10, 5366-5375
9. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
10. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393

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